2-(4-Chlorophenoxy)nicotinonitrile
Overview
Description
“2-(4-Chlorophenoxy)nicotinonitrile” is a chemical compound with the molecular formula C12H7ClN2O . It has a molecular weight of 230.65 .
Molecular Structure Analysis
The InChI code for “2-(4-Chlorophenoxy)nicotinonitrile” is 1S/C12H7ClN2O/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H . This indicates that the molecule consists of a nicotinonitrile group attached to a chlorophenyl group via an oxygen atom .Physical And Chemical Properties Analysis
“2-(4-Chlorophenoxy)nicotinonitrile” is a solid at room temperature . It has a molecular weight of 230.65 .Scientific Research Applications
General Properties
“2-(4-Chlorophenoxy)nicotinonitrile” is a chemical compound with the CAS Number: 82524-00-3 . It is a solid at ambient temperature .
Therapeutic Applications
Nicotinonitrile and its derivatives, such as “2-(4-Chlorophenoxy)nicotinonitrile”, have been reported to have a wide range of therapeutic activities . Many drugs containing nicotinonitrile derivatives are available in the market, such as Bosutinib, Milrinone, Neratinib, and Olprinone .
Biological Activities
Nicotinonitrile and its derivatives have been found to possess important biological properties . However, specific biological activities of “2-(4-Chlorophenoxy)nicotinonitrile” are not mentioned in the sources.
Medicinal Properties
Nicotinonitrile and its derivatives, including “2-(4-Chlorophenoxy)nicotinonitrile”, have been found to have medicinal properties . The specifics of these properties are not detailed in the sources.
Research Material
“2-(4-Chlorophenoxy)nicotinonitrile” is used as a versatile material in scientific research. It exhibits perplexing properties and offers burstiness in various applications.
Potential for Advancements
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for “2-(4-Chlorophenoxy)nicotinonitrile” are not available, nicotinonitrile derivatives are a topic of ongoing research due to their wide range of potential therapeutic activities . Further studies could explore the biological activities and potential applications of this compound.
properties
IUPAC Name |
2-(4-chlorophenoxy)pyridine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H7ClN2O/c13-10-3-5-11(6-4-10)16-12-9(8-14)2-1-7-15-12/h1-7H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SXHKCNWJKWTOTA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(N=C1)OC2=CC=C(C=C2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H7ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901264931 |
Source
|
| Record name | 2-(4-Chlorophenoxy)-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901264931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.65 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Chlorophenoxy)nicotinonitrile | |
CAS RN |
82524-00-3 |
Source
|
| Record name | 2-(4-Chlorophenoxy)-3-pyridinecarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=82524-00-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(4-Chlorophenoxy)-3-pyridinecarbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901264931 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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